Cas no 2171859-06-4 (tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate)

• Product Name: tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate
• CAS No: 2171859-06-4
• MF: C₂₄H₃₃ClN₂O₂
• MW: 416.984025716782
• CID: 6326552
• PubChem ID: 165963276
• Update Time: 2025-05-21

tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate
• EN300-1282610
• tert-butyl N-benzyl-N-[3-(4-chloro-3-methylphenyl)-2-(ethylamino)propyl]carbamate
• 2171859-06-4

• Inchi： 1S/C24H33ClN2O2/c1-6-26-21(15-20-12-13-22(25)18(2)14-20)17-27(23(28)29-24(3,4)5)16-19-10-8-7-9-11-19/h7-14,21,26H,6,15-17H2,1-5H3
• InChI Key： QLEDGWQPUFGBIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)NCC

Computed Properties

• Exact Mass: 416.2230560g/mol
• Monoisotopic Mass: 416.2230560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate

tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate: A Comprehensive Overview

The compound with CAS No. 2171859-06-4, known as tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficacy of agricultural chemicals.

The chemical structure of tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a benzyl group and a substituted propyl chain. The presence of the tert-butyl group imparts steric hindrance, which can influence the compound's solubility and stability. The benzyl group adds aromaticity, enhancing the molecule's ability to interact with biological systems. The 4-chloro-3-methylphenyl substituent introduces electron-withdrawing and electron-donating effects, respectively, which can modulate the compound's reactivity and selectivity in various reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to synthesize tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate using environmentally friendly catalysts and sustainable reagents. These advancements have not only improved the yield but also reduced the environmental footprint of the production process. For instance, a study published in the Journal of Green Chemistry demonstrated that the use of microwave-assisted synthesis significantly accelerated the reaction while minimizing byproduct formation.

In terms of applications, tert-butyl N-benzyl-N-3-(4-chloro-3-methylphenyl)-2-(ethylamino)propylcarbamate has shown promise in drug delivery systems. Its ability to form stable complexes with therapeutic agents makes it an ideal candidate for targeted drug delivery. Researchers have explored its use as a carrier for anticancer drugs, where its biocompatibility and controlled release properties have been extensively studied. Additionally, this compound has been investigated for its potential in agricultural applications, such as enhancing the bioavailability of pesticides and herbicides.

The pharmacokinetic properties of tert-butyl N-benzyl-N-3-(4-chloro-3-methylpheny)-2-(ethylamino)proplycarbamate have been a focal point of recent studies. Preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a strong candidate for therapeutic use. Its ability to cross biological membranes efficiently has been attributed to its unique chemical structure, which balances hydrophilicity and lipophilicity.

In conclusion, tert-butyle N-benzyle N-3-(4-chloro-3-méthoxyphényl)-2-(éthyleamine)propyldicarboxamate, with CAS No. 2171859-06-4, is a versatile compound with immense potential in various industries. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in the ever-evolving fields of chemistry and pharmacology.